Cas no 2248188-45-4 ((2R)-2-[4-(Trifluoromethyl)pyridin-3-yl]propan-1-amine)

• Product Name: (2R)-2-[4-(Trifluoromethyl)pyridin-3-yl]propan-1-amine
• CAS No: 2248188-45-4
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• CID: 6441233
• PubChem ID: 137940842
• Update Time: 2025-05-19

(2R)-2-[4-(Trifluoromethyl)pyridin-3-yl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6505337
• 2248188-45-4
• (2R)-2-[4-(Trifluoromethyl)pyridin-3-yl]propan-1-amine

• Inchi： 1S/C9H11F3N2/c1-6(4-13)7-5-14-3-2-8(7)9(10,11)12/h2-3,5-6H,4,13H2,1H3/t6-/m0/s1
• InChI Key： MIMDNJYWJSFAFV-LURJTMIESA-N
• SMILES： FC(C1C=CN=CC=1[C@@H](C)CN)(F)F

Computed Properties

• Exact Mass: 204.08743285g/mol
• Monoisotopic Mass: 204.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on (2R)-2-[4-(Trifluoromethyl)pyridin-3-yl]propan-1-amine

Compound Introduction: (2R)-2-[4-(Trifluoromethyl)pyridin-3-yl]propan-1-amine (CAS No. 2248188-45-4)

The compound (2R)-2-[4-(Trifluoromethyl)pyridin-3-yl]propan-1-amine, identified by its CAS number 2248188-45-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a chiral center at the propanamine moiety, combines a pyridine ring substituted with a trifluoromethyl group, making it a promising candidate for various biological and pharmacological applications.

In recent years, the incorporation of trifluoromethyl groups into drug candidates has gained considerable attention due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The pyridine scaffold, particularly when functionalized with such substituents, often exhibits favorable interactions with biological targets, including enzymes and receptors. This compound's structure suggests potential activity in multiple therapeutic areas, particularly in the treatment of neurological disorders and inflammatory conditions.

The stereochemistry of the compound, indicated by the (2R) configuration at the propanamine carbon, is crucial for its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereoisomers, with one enantiomer being therapeutically active while the other may be inactive or even harmful. The precise stereochemical control achieved in synthesizing (2R)-2-[4-(Trifluoromethyl)pyridin-3-yl]propan-1-amine underscores its potential as a lead compound for further development.

Recent studies have highlighted the importance of pyridine-based compounds in drug discovery. For instance, derivatives of pyridine have been explored for their potential in inhibiting kinases and other enzymes involved in cancer progression. The presence of a trifluoromethyl group in this compound may further enhance its binding to such targets by increasing lipophilicity and reducing susceptibility to metabolic degradation. This feature makes it an attractive candidate for developing novel therapeutics against challenging diseases.

The synthesis of (2R)-2-[4-(Trifluoromethyl)pyridin-3-yl]propan-1-amine involves sophisticated organic chemistry techniques, including asymmetric synthesis to achieve the desired stereochemistry. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is critical for pharmaceutical applications. Advances in synthetic methodologies have enabled the efficient production of such complex molecules, facilitating their exploration in preclinical and clinical studies.

In the context of drug development, this compound represents a valuable addition to the chemical toolbox used by medicinal chemists. Its unique structural features offer opportunities for designing next-generation drugs with improved efficacy and reduced side effects. The combination of a chiral amine and a pyridine ring substituted with a trifluoromethyl group positions this molecule as a versatile intermediate for further derivatization and optimization.

The potential applications of (2R)-2-[4-(Trifluoromethyl)pyridin-3-yl]propan-1-amine extend beyond oncology. Research indicates that pyridine-based compounds may also exhibit anti-inflammatory and neuroprotective properties. The trifluoromethyl group's ability to modulate receptor interactions could be exploited to develop treatments for neurological disorders such as Alzheimer's disease or Parkinson's disease. Additionally, its structural motif may find utility in addressing infectious diseases by targeting bacterial or viral enzymes.

The growing body of evidence supporting the therapeutic potential of pyridine derivatives underscores the importance of compounds like (2R)-2-[4-(Trifluoromethyl)pyridin-3-yl]propan-1-amine. As research continues to uncover new biological targets and mechanisms, this molecule could play a pivotal role in developing innovative treatments for unmet medical needs. Its synthesis and characterization represent a significant step forward in pharmaceutical chemistry, demonstrating the power of structural innovation in drug discovery.

In conclusion, the compound (2R)-2-[4-(Trifluoromethyl)pyridin-3-yl]propan-1-amine (CAS No. 2248188-45-4) is a promising candidate for further exploration in medicinal chemistry. Its unique structural features, including the presence of a chiral center and a trifluoromethyl-substituted pyridine ring, make it an attractive molecule for developing novel therapeutics across multiple therapeutic areas. As research progresses, this compound has the potential to contribute significantly to advancements in human health and disease treatment.